Cas no 1864062-30-5 (3-(4-bromobenzenesulfonyl)azetidine hydrochloride)

3-(4-Bromobenzenesulfonyl)azetidine hydrochloride is a specialized organic compound featuring a bromobenzenesulfonyl group attached to an azetidine ring, with hydrochloride salt formation enhancing its stability and solubility. This compound is of particular interest in medicinal chemistry and pharmaceutical research due to its potential as a versatile intermediate in the synthesis of biologically active molecules. The presence of the 4-bromobenzenesulfonyl moiety offers opportunities for further functionalization via cross-coupling reactions, while the azetidine scaffold contributes to conformational rigidity, which can be advantageous in drug design. Its well-defined structure and high purity make it suitable for precise synthetic applications and structure-activity relationship studies.

3-(4-bromobenzenesulfonyl)azetidine hydrochloride structure

1864062-30-5 structure

Product Name:3-(4-bromobenzenesulfonyl)azetidine hydrochloride

CAS No:1864062-30-5

MF:C₉H₁₁BrClNO₂S

MW:312.611139535904

MDL:MFCD26792962

CID:5056652

PubChem ID:72716316

Update Time:2026-02-28

3-(4-bromobenzenesulfonyl)azetidine hydrochloride Chemical and Physical Properties

Names and Identifiers

- 3-[(4-bromophenyl)sulfonyl]azetidine hydrochloride
- 3-(4-bromophenyl)sulfonylazetidine;hydrochloride
- 3-(4-BROMOBENZENESULFONYL)AZETIDINE HYDROCHLORIDE
- 3-(4-bromobenzenesulfonyl)azetidine hydrochloride
- MDL： MFCD26792962
- Inchi： 1S/C9H10BrNO2S.ClH/c10-7-1-3-8(4-2-7)14(12,13)9-5-11-6-9;/h1-4,9,11H,5-6H2;1H
- InChI Key： FEQDCYYZPMCVTC-UHFFFAOYSA-N
- SMILES： BrC1C=CC(=CC=1)S(C1CNC1)(=O)=O.Cl

Computed Properties

Hydrogen Bond Donor Count: 2
Hydrogen Bond Acceptor Count: 3
Heavy Atom Count: 15
Rotatable Bond Count: 2
Complexity: 286
Topological Polar Surface Area: 54.6

3-(4-bromobenzenesulfonyl)azetidine hydrochloride Pricemore >>

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